Cas no 36519-17-2 (4H-Imidazo[4,5-d]-1,2,3-triazin-4-one,1,7-dihydro-7-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)- (9CI))

4H-Imidazo[4,5-d]-1,2,3-triazin-4-one,1,7-dihydro-7-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)- (9CI) structure
36519-17-2 structure
Product Name:4H-Imidazo[4,5-d]-1,2,3-triazin-4-one,1,7-dihydro-7-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)- (9CI)
CAS No:36519-17-2
MF:C15H17N5O8
MW:395.324183225632
CID:318390
PubChem ID:135459442
Update Time:2025-04-19

4H-Imidazo[4,5-d]-1,2,3-triazin-4-one,1,7-dihydro-7-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4H-Imidazo[4,5-d]-1,2,3-triazin-4-one,1,7-dihydro-7-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)- (9CI)
    • [3,4-diacetyloxy-5-(4-oxo-1H-imidazo[4,5-d]triazin-7-yl)oxolan-2-yl]methyl acetate
    • 2',3',5'-tri-O-(acetyl)-2-azainosine
    • 7-(2,3,5-tri-o-acetylpentofuranosyl)-1,7-dihydro-4h-imidazo[4,5-d][1,2,3]triazin-4-one
    • AC1L6IOC
    • AC1Q6N1S
    • AR-1H2662
    • NSC158897
    • 36519-17-2
    • DTXSID20303525
    • NSC-158897
    • Inchi: 1S/C15H17N5O8/c1-6(21)25-4-9-11(26-7(2)22)12(27-8(3)23)15(28-9)20-5-16-10-13(20)17-19-18-14(10)24/h5,9,11-12,15H,4H2,1-3H3,(H,17,18,24)
    • InChI Key: JKAKQPGSRIYHDO-UHFFFAOYSA-N
    • SMILES: O1C(COC(C)=O)C(C(C1N1C=NC2C(NN=NC1=2)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 395.10781
  • Monoisotopic Mass: 395.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 160Ų

Experimental Properties

  • Density: 1.71
  • Boiling Point: 607.5°C at 760 mmHg
  • Flash Point: 321.2°C
  • Refractive Index: 1.694
  • PSA: 159.77
  • LogP: -1.16150

4H-Imidazo[4,5-d]-1,2,3-triazin-4-one,1,7-dihydro-7-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)- (9CI) Related Literature

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